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Compound of Interest

Compound Name: Chlornitrofen

Cat. No.: B1668786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity Chlornitrofen,

with a focus on its nomenclature, chemical properties, and identification.

Nomenclature
The systematic identification of a chemical compound is crucial for unambiguous

communication in research and development. Chlornitrofen is known by a variety of names,

reflecting its chemical structure and historical usage.

IUPAC Name:

The internationally recognized IUPAC (International Union of Pure and Applied Chemistry)

name for Chlornitrofen is 1,3,5-trichloro-2-(4-nitrophenoxy)benzene[1][2]. This name precisely

describes the molecular structure, indicating a benzene ring substituted with three chlorine

atoms at positions 1, 3, and 5, and a 4-nitrophenoxy group at position 2.

Synonyms and Trade Names:

In addition to its formal IUPAC name, Chlornitrofen is referenced by a multitude of synonyms

and trade names in scientific literature, commercial products, and regulatory documents.

Understanding these alternative names is vital for conducting thorough literature reviews and

identifying the compound in various databases.

A comprehensive list of synonyms includes, but is not limited to:
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4-Nitrophenyl 2,4,6-trichlorophenyl ether[1][3][4]

2,4,6-Trichlorophenyl 4-nitrophenyl ether[1][3]

Benzene, 1,3,5-trichloro-2-(4-nitrophenoxy)-[1][5]

Ether, p-nitrophenyl 2,4,6-trichlorophenyl[5][6]

2,4,6-Trichloro-4'-nitrodiphenyl ether[3][5]

1-Nitro-4-(2,4,6-trichlorophenoxy)benzene[3][5]

p-Nitrophenyl 2,4,6-trichlorophenyl ether[5][6]

CNP[1][3][5][6]

MO-338[1][7][8]

MC 1478[1][3]

Chlomitrofen[5][6]

Chemical Identity
A summary of key chemical identifiers for Chlornitrofen is provided in the table below for easy

reference. This data is essential for accurate record-keeping, database searches, and

regulatory submissions.
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Identifier Value

CAS Registry Number 1836-77-7[1][3][5][9]

Molecular Formula C₁₂H₆Cl₃NO₃[1][3][4][5][8][9]

Molecular Weight 318.54 g/mol [1][3][4][8][9]

InChI

InChI=1S/C12H6Cl3NO3/c13-7-5-

10(14)12(11(15)6-7)19-9-3-1-8(2-4-

9)16(17)18/h1-6H[3][5]

InChIKey XQNAUQUKWRBODG-UHFFFAOYSA-N[3][5]

SMILES
O=--INVALID-LINK--

c1ccc(Oc2c(Cl)cc(Cl)cc2Cl)cc1[3]

Logical Relationship of Chlornitrofen Nomenclature
The following diagram illustrates the relationship between the core chemical structure and its

various identifiers.

Figure 1: Chlornitrofen Nomenclature and Identifiers

Core Chemical Structure
C₁₂H₆Cl₃NO₃

IUPAC Name
1,3,5-trichloro-2-(4-nitrophenoxy)benzene

Systematic Naming

Common Synonyms
- 4-Nitrophenyl 2,4,6-trichlorophenyl ether

- CNP
- MO-338

Common/Trivial Naming

Registry Numbers
- CAS: 1836-77-7

Database Indexing

Line Notations
- SMILES

- InChI
- InChIKey

Structural Representation

Click to download full resolution via product page

Caption: Figure 1: Relationship between Chlornitrofen's structure and its various names and

identifiers.

This initial guide provides the foundational information regarding the IUPAC name and

synonyms of Chlornitrofen. The subsequent sections will delve into its physicochemical
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properties, experimental protocols for its detection and analysis, and its known signaling

pathways and toxicological profile. This document is intended to be a living resource, and will

be updated as new research becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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